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Introduction

Carbon tetrafluoride (CF4) is a perfluorocarbon compound extensively utilized in the
semiconductor industry for dry etching processes.[1] Its inertness, chemical stability, and the
ability to generate reactive fluorine radicals in a plasma make it a cornerstone for patterning
silicon (Si), silicon dioxide (SiOz), and silicon nitride (SizNa4) thin films.[2] This document
provides detailed application notes and experimental protocols for the use of CF4 in plasma
etching and reactive ion etching (RIE), critical techniques in the fabrication of microelectronic
devices.[3]

Principle of CF4 Plasma Etching

CFa4 plasma etching is a dry etching process where an electrical field is used to ionize the CFa
gas, creating a plasma composed of ions, electrons, and reactive neutral species, primarily
fluorine radicals (Fe).[4] These highly reactive radicals are the primary etchant species. The
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etching process involves the adsorption of these radicals onto the substrate surface, followed
by a chemical reaction to form volatile products that are then desorbed and pumped away. For
instance, fluorine radicals react with silicon to form silicon tetrafluoride (SiF4), a volatile gas.[4]

The addition of other gases, such as oxygen (Oz) or hydrogen (Hz), to the CFa plasma can
significantly alter the etching characteristics. Oxygen can increase the concentration of fluorine
radicals, thereby increasing the etch rate of silicon and silicon dioxide.[5] Conversely, hydrogen
can act as a scavenger for fluorine radicals, forming hydrogen fluoride (HF), which can lead to
the deposition of a fluorocarbon polymer film that inhibits etching, a phenomenon leveraged to
enhance selectivity between different materials.[6]

Applications of CF4 in Semiconductor

Manufacturing
Plasma Etching of Silicon (Si)

CFa4 plasma is widely used for etching silicon in the fabrication of various microelectronic
devices. The process is valued for its ability to create anisotropic profiles, which is crucial for
defining fine features.[1]

Mechanism of Silicon Etching with CF4 Plasma

The primary mechanism involves the chemical reaction of fluorine radicals with silicon to form
the volatile product SiFa.[4] lon bombardment from the plasma enhances the etch rate by
promoting the desorption of reaction byproducts and creating active sites on the silicon surface.
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Caption: Mechanism of silicon etching in a CF4 plasma.

Reactive lon Etching (RIE) of Silicon Dioxide (SiOz2)

RIE of SiO2 using CFs-based plasmas is a fundamental step in creating contact holes and
defining gate structures in integrated circuits. The process combines chemical etching with
physical sputtering, resulting in highly anisotropic etch profiles.[7]

Plasma Etching of Silicon Nitride (SizNa)

CF4, often in combination with Oz, is used for etching silicon nitride films, which serve as
passivation layers or hard masks in semiconductor devices.[5][8] The addition of oxygen can
enhance the etch rate and selectivity of SisN4 over SiO2.[9]

Chamber Cleaning

CFa4 and other perfluorinated compounds are used for in-situ plasma cleaning of deposition

chambers, such as those used for chemical vapor deposition (CVD). The plasma effectively
removes unwanted film deposits from the chamber walls, ensuring process consistency and
preventing particle contamination.
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Quantitative Data

The following tables summarize key quantitative data for CF4 etching processes under various
conditions.

Table 1: Etch Rates of Si, SiO2, and SisNa4 in CFa-based Plasmas

Material Etchant RF Power Pressure Gas Flow Etch Rate Selectivit
ateria
Gas (W) (mTorr) (sccm) (nm/min) y (to Si)
SiO2 CFa 150 65 20 47 -52.8 1.2:1
Si CFa 150 65 20 ~44 1:1
CF4/O2
SizNa4 75 30 20 67 - 130 -
(5%)
) CFa4/O2
SiO2 75 30 20 ~30 -
(5%)
) CF4/O2
Si 75 30 20 ~30 -
(5%)
] CF4/O2
SizNa 75 150 20 306 8.9:1
(5%)
13.2
_ CF4/O2 _ .
SiO2 75 150 20 ~34 (SizN4:SiO2
(5%)
)
_ CF4/O2
Si 75 150 20 ~23 -
(5%)

Note: Etch rates and selectivities can vary significantly depending on the specific RIE system
and process parameters.

Experimental Protocols
Protocol 1: Reactive lon Etching of Silicon Dioxide
(S102) with CF4
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This protocol outlines a general procedure for etching a silicon dioxide layer on a silicon wafer
using a parallel-plate RIE system.

1. Wafer Preparation: a. Start with a silicon wafer with a thermally grown or PECVD-deposited
SiOz layer. b. Apply a photoresist layer and pattern it using standard photolithography
techniques to define the areas to be etched. c. Hard-bake the photoresist to improve its
resistance to the plasma.

2. RIE System Preparation: a. Ensure the RIE chamber is clean. If necessary, perform a
chamber cleaning cycle using an Oz plasma. b. Load the patterned wafer onto the center of the
powered electrode in the RIE chamber.

3. Etching Process: a. Pump the chamber down to a base pressure of approximately 5 x 10>
Torr.[7] b. Introduce CFa4 gas into the chamber at a flow rate of 20 sccm.[7] c. Adjust the
chamber pressure to 65 mTorr.[10] d. Apply RF power of 150 W to ignite the plasma.[10] e.
Etch for the desired time to remove the SiO2 layer. The etch time will depend on the film
thickness and the calibrated etch rate of the system. f. Turn off the RF power and the gas flow.

4. Post-Etch Processing: a. Vent the chamber to atmospheric pressure and unload the wafer. b.
Strip the remaining photoresist using a suitable solvent or an Oz plasma ashing process. c.
Characterize the etched features using techniques such as profilometry or scanning electron
microscopy (SEM).
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Caption: A typical experimental workflow for RIE.

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1216895/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-cf4-in-semiconductor-manufacturing-and-microfabrication
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216895?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Protocol 2: Selective Etching of SizN4 over SiO2 and Si
using CF4/O2 Plasma

This protocol is designed to achieve high selectivity for etching silicon nitride while minimizing
the etching of underlying silicon dioxide and silicon layers.

1. Wafer Preparation: a. Prepare a substrate with SisN4, SiO2, and Si layers patterned as
required for the device structure.

2. RIE System Preparation: a. Follow the same cleaning and loading procedures as in Protocol
1.

3. Etching Process: a. Pump the chamber to a base pressure. b. Introduce a gas mixture of
CFa4 and O2. A common mixture for high selectivity is 95% CFa and 5% O2.[9] c. Set the total
gas flow rate to 20 sccm.[9] d. Adjust the chamber pressure to a higher value, for example, 150
mTorr, to enhance chemical etching over physical sputtering.[9] e. Apply a relatively low RF
power of 75 W.[9] f. Monitor the etching process, for instance, using optical emission
spectroscopy to detect the endpoint. g. Terminate the process once the SisNa layer is fully
etched.

4. Post-Etch Processing: a. Follow the same unloading, cleaning, and characterization steps as
in Protocol 1.

Safety Precautions

CFa4 is a non-toxic, non-flammable gas, but it is a potent greenhouse gas. It is crucial to handle
it in a well-ventilated area, and any exhaust from the RIE system should be directed to an
appropriate abatement system. Standard laboratory safety practices, including the use of
personal protective equipment, should always be followed when operating plasma etching
equipment.

Disclaimer: The provided protocols are for informational purposes only and should be adapted
to the specific equipment and materials used. Users should always consult the manufacturer's
guidelines and safety data sheets before performing any experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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